3-Fluoro-N-(piperidin-3-YL)benzamide

• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol
• IUPAC Name: 3-fluoro-N-piperidin-3-ylbenzamide
• InChI: InChI=1S/C12H15FN2O/c13-10-4-1-3-9(7-10)12(16)15-11-5-2-6-14-8-11/h1,3-4,7,11,14H,2,5-6,8H2,(H,15,16)
• InChI Key: UALBMCQJCQSKIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)C2=CC(=CC=C2)F

Description

3-Fluoro-N-(piperidin-3-yl)benzamide is a fluorinated benzamide derivative featuring a piperidin-3-ylamine substituent. This compound is of interest in medicinal chemistry due to its structural versatility, enabling interactions with biological targets such as enzymes and receptors.

Preparation Methods

Direct Fluorination of Benzamide Precursors

Ru-catalyzed ortho-C−H halogenation has emerged as a reliable method for fluorinating benzamide derivatives. For example, 3-fluorobenzamide can be synthesized using NBS (N-bromosuccinimide) and Cs₂CO₃ in the presence of a Ru catalyst (e.g., [Ru₃(CO)₁₂]) under high-temperature conditions (120°C) in dichloroethane (DCE). This method achieves moderate yields (51–58%) and avoids pre-functionalized starting materials.

Key Reaction Conditions

Reagent/Condition	Role	Yield	Source
NBS (1.0 mmol)	Brominating agent	58%
Cs₂CO₃ (0.2 mmol)	Base	–
[Ru₃(CO)₁₂] (3.3 mol%)	Catalyst for C−H activation	–
DCE (2.0 mL)	Solvent	–

Use of Pre-Fluorinated Starting Materials

For higher regioselectivity, 3-fluorobenzoic acid derivatives are often employed. For instance, 3-fluorobenzoyl chloride reacts with piperidin-3-amine in the presence of a coupling agent (e.g., EDCI/HOBT) to form the amide bond. This approach minimizes side reactions but requires access to fluorinated precursors.

Piperidin-3-yl Amine Synthesis and Coupling

The piperidin-3-yl amine moiety is synthesized via reductive amination or resolution of racemic mixtures.

Reductive Amination of Piperidine Derivatives

Piperidine-4-carboxylic acid ethyl ester undergoes hydrolysis with NaOH in dioxane/water at 70°C to yield piperidine-4-carboxylic acid, which is then reduced to piperidin-3-amine using Zn/HCl or LiAlH₄ .

Hydrolysis and Reduction Steps

Step	Reagents/Conditions	Yield	Source
Hydrolysis of ethyl ester	NaOH (1.3 g), dioxane/H₂O, 70°C, 3h	90%
Reduction to amine	Zn (0.118 g), NH₄Cl (0.1 g), CH₃COOH	86%

Asymmetric Synthesis for Chiral Control

The (R)-configuration at the piperidine’s 3-position is achieved via chiral resolution or asymmetric hydrogenation . For example, racemic piperidin-3-amine can be resolved using chiral acids (e.g., tartaric acid) or chiral catalysts (e.g., Pd-BINAP).

Chiral Resolution Example

Method	Reagents/Conditions	Enantiomeric Excess (ee)	Source
Chiral Acid Resolution	L-(+)-Tartaric acid, EtOH, RT	>95% ee

Amide Bond Formation and Optimization

The coupling of 3-fluorobenzoyl chloride with piperidin-3-amine is optimized using carbodiimide-based reagents.

Carbodiimide-Mediated Coupling

EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBT (hydroxybenzotriazole) are commonly employed. The reaction proceeds in THF or DCM at room temperature, achieving yields >80%.

Coupling Reagents and Yields

Reagent	Role	Yield	Source
EDCI (1.54 g, 0.012 mol)	Carbodiimide coupling agent	86%
HOBT (1.8 g, 0.012 mol)	Activator for carbodiimide	–

Alternative Methods: Ullmann-Type Coupling

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) are less commonly used due to the complexity of fluorinated boronic esters. However, such methods have been explored for structurally related compounds.

Purification and Characterization

The final product is purified using column chromatography (silica gel, EtOAc/hexane) and characterized via ¹H-NMR , ¹³C-NMR , and MS .

Characterization Data

Property	Value	Source
¹H-NMR (DMSO-d₆, δ ppm)	6.84 (t, J=8.4 Hz, 1H, aromatic)
Molecular Formula	C₁₂H₁₆ClFN₂O
Molecular Weight	258.72 g/mol

Research Findings and Challenges

Challenges in Stereoselective Synthesis

Achieving the (R)-configuration requires precise control over reaction conditions. Racemization during coupling or reduction steps is a common issue, mitigated by using anhydrous solvents and low temperatures.

Scalability and Yields

While lab-scale syntheses report high yields (e.g., 86% for reduction steps), industrial scalability remains a challenge due to the cost of Ru catalysts and fluorinated precursors.

Structural Analogues and Activity

Fluorine substitution at the 3-position enhances lipophilicity compared to non-fluorinated analogs, improving pharmacokinetic properties. For example, 3-fluoro derivatives show increased binding affinity to G-protein-coupled receptors (GPCRs).

Comparative Analysis of Synthesis Routes

Method	Advantages	Limitations
Ru-Catalyzed Fluorination	High regioselectivity	Expensive catalysts
Pre-Fluorinated Starting Materials	Simplified workflow	Limited precursor availability
Chiral Resolution	High enantiomeric purity	Time-consuming

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-N-(piperidin-3-YL)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

3-Fluoro-N-(piperidin-3-YL)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Fluoro-N-(piperidin-3-YL)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations :

• Fluorine Position : The 3-fluoro substitution in the target compound contrasts with 4-fluoro in ’s analog, which may alter electronic properties and binding affinity .
• Piperidine vs. Heterocycles : Replacing the piperidine group with thiazole () or pyrimidine () reduces molecular weight and modifies hydrophobicity, impacting membrane permeability .

Pharmacological Activity

• mGlu5 Modulation : Analogs like VU0366248 and VU0409106 exhibit divergent mGlu5 effects (positive vs. negative modulation) due to differences in substituents. The target compound’s piperidine group may favor interactions with polar residues in mGlu5’s allosteric pocket, though experimental confirmation is needed .
• Neurodegenerative Targets : The 4-fluoro-piperidin-3-yl analog () inhibits GCP II, a therapeutic target for Alzheimer’s disease. Structural similarities suggest 3-Fluoro-N-(piperidin-3-yl)benzamide could share this mechanism, but fluorine position may influence S1 pocket binding .

Structural and Crystallographic Insights

• Piperidine Conformation : X-ray data for PF-06446846 () reveals that the piperidine ring adopts a chair conformation, stabilizing interactions with ribosomal targets. Similar conformational rigidity in the target compound could enhance binding specificity .
• Computational Modeling : Tools like Mercury () enable packing similarity analysis, critical for predicting crystallinity and stability during formulation .